Cas no 1807006-53-6 (3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide)

• Product Name: 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide
• CAS No: 1807006-53-6
• MF: C₇H₆BrF₃N₂O₂S
• MW: 319.09894990921
• CID: 4973488
• Update Time: 2025-06-14

3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C7H6BrF3N2O2S/c8-6-4(7(9,10)11)1-3(2-5(6)12)16(13,14)15/h1-2H,12H2,(H2,13,14,15)
• InChI Key： SVVRVTJAITUHHO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C(F)(F)F)S(N)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 1.4
• Topological Polar Surface Area: 94.6

Additional information on 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide

Comprehensive Overview of 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide (CAS No. 1807006-53-6)

3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide, with the CAS number 1807006-53-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its unique molecular structure, featuring an amino group, a bromo substituent, and a trifluoromethyl group on a benzene ring. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry. Researchers are increasingly exploring 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide for its potential role in designing novel enzyme inhibitors and receptor modulators. Its bromo substituent also offers opportunities for further functionalization through cross-coupling reactions, a topic frequently searched in synthetic chemistry forums.

In recent years, the demand for fluorinated compounds like 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide has surged due to their applications in developing agrochemicals and pharmaceuticals. This trend aligns with the growing interest in sustainable chemistry and green synthesis, as researchers seek eco-friendly methods to produce such compounds. The compound's CAS number 1807006-53-6 is often queried in databases by scientists looking for reliable sourcing information or spectral data.

Another area of interest is the compound's potential in cancer research. Sulfonamide derivatives are known for their bioactivity, and the presence of the trifluoromethyl group in 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide could enhance its binding affinity to biological targets. This has led to increased searches for "sulfonamide anticancer agents" and "fluorinated drug candidates" in academic literature and patent databases.

From a synthetic perspective, the compound serves as a versatile intermediate. Its amino group allows for diazotization and subsequent transformations, while the bromo substituent facilitates palladium-catalyzed couplings. These properties make it a valuable building block in organic synthesis, a topic frequently discussed in method development circles. Researchers often search for "bromo-substituted sulfonamides" or "trifluoromethyl benzene derivatives" to explore similar compounds.

Quality control and analytical characterization of 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide are critical for its application in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. The compound's CAS number 1807006-53-6 is essential for retrieving accurate spectroscopic data from chemical databases, a frequent need for analytical chemists.

In material science, the compound's aromatic core and functional groups make it a candidate for developing advanced polymers and electronic materials. The trifluoromethyl group can influence electronic properties, while the sulfonamide moiety may contribute to hydrogen bonding networks. These aspects align with current trends in "functional material design" and "high-performance polymers," popular search terms in materials science research.

Regulatory considerations for 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide focus on proper handling and disposal in laboratory settings. While not classified as hazardous under standard protocols, researchers often search for "safe handling of sulfonamides" and "chemical storage guidelines" when working with such compounds. The CAS number 1807006-53-6 is crucial for accessing accurate safety data sheets.

The compound's potential in drug discovery continues to drive interest, particularly in addressing challenges like drug resistance and selectivity. Its structural features make it a promising scaffold for developing targeted therapies, a hot topic in "precision medicine" discussions. Researchers frequently investigate "sulfonamide-based pharmacophores" and "fluorine in drug design" to explore similar compounds.

In conclusion, 3-Amino-4-bromo-5-(trifluoromethyl)benzenesulfonamide (CAS No. 1807006-53-6) represents a multifaceted compound with significant potential across various scientific disciplines. Its unique combination of functional groups and growing relevance in cutting-edge research areas ensure its continued importance in chemical innovation and application development.